Cas no 2003-76-1 (N-Methyl-N-phenyl-beta-alanine ethyl ester)

N-Methyl-N-phenyl-beta-alanine ethyl ester structure
2003-76-1 structure
Product Name:N-Methyl-N-phenyl-beta-alanine ethyl ester
CAS No:2003-76-1
MF:C12H17NO2
MW:207.268883466721
MDL:MFCD01249502
CID:2083519
PubChem ID:3803593
Update Time:2025-04-21

N-Methyl-N-phenyl-beta-alanine ethyl ester Chemical and Physical Properties

Names and Identifiers

    • N-Methyl-N-phenyl-beta-alanine ethyl ester
    • N-Methyl-N-phenyl-b-alanine ethyl ester
    • ETHYL 3-[METHYL(PHENYL)AMINO]PROPANOATE
    • ethyl 3-(N-methylanilino)propanoate
    • SCHEMBL2405898
    • N-Methyl-N-[2-(Ethoxycarbonyl)Ethyl]Aniline
    • LS-12541
    • ALBB-033211
    • MFCD01249502
    • KIGKCEWLNGHFCS-UHFFFAOYSA-N
    • AKOS009086615
    • DB-221682
    • ethyl 3-(methyl(phenyl)amino)propanoate
    • Ethyl N-methyl-N-phenyl-beta-alaninate
    • 2003-76-1
    • MDL: MFCD01249502
    • Inchi: 1S/C12H17NO2/c1-3-15-12(14)9-10-13(2)11-7-5-4-6-8-11/h4-8H,3,9-10H2,1-2H3
    • InChI Key: KIGKCEWLNGHFCS-UHFFFAOYSA-N
    • SMILES: O(CC)C(CCN(C)C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 207.125928785g/mol
  • Monoisotopic Mass: 207.125928785g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 6
  • Complexity: 188
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 29.5Ų

Experimental Properties

  • Density: 1.052±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 105-109 ºC (0.2 Torr)
  • Flash Point: 112.7±14.0 ºC,
  • Solubility: Very slightly soluble (0.27 g/l) (25 º C),

N-Methyl-N-phenyl-beta-alanine ethyl ester Pricemore >>

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